Cas no 2679937-68-7 ((2S)-3-(pyridin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2S)-3-(pyridin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679937-68-7
• MF: C₁₀H₉F₃N₂O₃
• MW: 262.185272932053
• CID: 5645770
• PubChem ID: 165917817
• Update Time: 2025-06-09

(2S)-3-(pyridin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679937-68-7
• (2S)-3-(pyridin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28281161

• Inchi： 1S/C10H9F3N2O3/c11-10(12,13)9(18)15-7(8(16)17)5-6-3-1-2-4-14-6/h1-4,7H,5H2,(H,15,18)(H,16,17)/t7-/m0/s1
• InChI Key： GIMWHIAWHSNZSP-ZETCQYMHSA-N
• SMILES： FC(C(N[C@H](C(=O)O)CC1C=CC=CN=1)=O)(F)F

Computed Properties

• Exact Mass: 262.05652664g/mol
• Monoisotopic Mass: 262.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.3Ų

Additional information on (2S)-3-(pyridin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Recent Advances in the Study of (2S)-3-(pyridin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 2679937-68-7)

The compound (2S)-3-(pyridin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 2679937-68-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluoroacetamido and pyridinyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of enzyme inhibition and drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (2S)-3-(pyridin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid, highlighting its efficient production via asymmetric synthesis. The researchers employed chiral auxiliaries to achieve high enantiomeric purity, which is critical for its biological activity. The study also reported on the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

In another recent investigation, the compound's inhibitory effects on specific enzymes, such as metalloproteases, were examined. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that (2S)-3-(pyridin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid exhibits potent inhibitory activity against MMP-2 and MMP-9, which are implicated in cancer metastasis and inflammatory diseases. The study utilized molecular docking simulations to elucidate the binding interactions, revealing that the trifluoroacetamido group plays a crucial role in stabilizing the enzyme-inhibitor complex.

Further research has explored the compound's potential as a building block for more complex drug molecules. A 2024 preprint on ChemRxiv detailed its use in the synthesis of novel peptidomimetics, which mimic natural peptides but exhibit enhanced metabolic stability. The authors reported that derivatives of (2S)-3-(pyridin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid showed improved bioavailability and target specificity in preclinical models, suggesting their utility in designing next-generation therapeutics.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties. A recent review in Expert Opinion on Drug Discovery highlighted the need for further studies to address issues such as solubility and tissue distribution. However, the compound's unique chemical scaffold and demonstrated biological activity make it a promising candidate for continued research and development in the pharmaceutical industry.

In conclusion, (2S)-3-(pyridin-2-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 2679937-68-7) represents a versatile and pharmacologically relevant molecule. Its recent applications in enzyme inhibition and drug design underscore its potential to contribute to the development of novel therapeutic agents. Future studies should focus on refining its synthetic routes and expanding its biological evaluations to fully harness its therapeutic capabilities.